![molecular formula C10H11ClN2O3 B2439405 Methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate CAS No. 376351-16-5](/img/structure/B2439405.png)
Methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate
Overview
Description
Esters, such as “Methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate”, are organic compounds that result from the condensation of a carboxylic acid and an alcohol . They are characterized by a carbonyl group (C=O) and an ether group (R-O-R’) .
Chemical Reactions Analysis
Esters can undergo a variety of reactions, including hydrolysis, reduction, and the Claisen condensation . The specific reactions that “Methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate” might undergo would depend on its specific structure.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as boiling point, density, and refractive index . These properties would need to be determined experimentally for “Methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate”.Scientific Research Applications
- For example, it plays a role in the synthesis of methylphenidate , an ester of 2-phenyl-2-piperidylacetic acid, which is commonly used to treat attention deficit hyperactivity disorder (ADHD) .
- The synthesis of 2-chloro-3-amino-4-methylpyridine (CAPIC) , a key intermediate in the production of the antiretroviral drug Nevirapine , exemplifies its importance .
- Methyl 2-chloropyridine-3-carboxylate has been investigated for its crystal growth properties. It forms part of novel organic single crystals used in nonlinear optical (NLO) applications .
Pharmaceutical Synthesis and Medicinal Chemistry
Organic Synthesis and Chemical Reactions
Crystal Growth and Nonlinear Optical Materials
Phosphonium Salt Installation
Safety and Hazards
properties
IUPAC Name |
methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O3/c1-6(10(15)16-2)13-9(14)7-4-3-5-12-8(7)11/h3-6H,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRYNUXPQXOMRLT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)NC(=O)C1=C(N=CC=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(2-chloropyridine-3-carbonyl)amino]propanoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-methoxybenzyl)acetamide](/img/structure/B2439322.png)
![N-[4-[4-(Methoxymethyl)-4-methylpiperidine-1-carbonyl]phenyl]prop-2-enamide](/img/structure/B2439330.png)
![2-({2-[2-(4-chlorophenyl)-2-adamantyl]acetyl}amino)ethyl N-phenylcarbamate](/img/structure/B2439344.png)
